![molecular formula C8H6N2O3 B2920685 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid CAS No. 929972-88-3](/img/structure/B2920685.png)
3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid” is a chemical compound with the CAS Number: 929972-88-3 . It has a molecular weight of 178.15 . The IUPAC name for this compound is 3-methylisoxazolo[5,4-b]pyridine-5-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6N2O3/c1-4-6-2-5(8(11)12)3-9-7(6)13-10-4/h2-3H,1H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 230-235 degrees Celsius . The compound is stored at room temperature .Scientific Research Applications
Kinase Inhibitors
Compounds with an oxazolo[5,4-d]pyrimidine scaffold are used as potent kinase inhibitors. These are important in regulating various cellular processes and can be targeted for cancer therapy .
Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibitors
These inhibitors play a role in angiogenesis, the process of new blood vessel formation, which is a critical factor in the development of diseases like cancer .
Immunomodulators
Some oxazolo[5,4-d]pyrimidine derivatives have shown immunosuppressive properties, which could be useful in conditions requiring immune system modulation .
Antiviral Agents
The scaffold is also a structural element in compounds with antiviral activities, which could be explored for treating viral infections .
Anti-inflammatory Potential
Oxazolo[4,5-b]pyridine derivatives have been synthesized as Glycogen Synthase Kinase-3β Inhibitors with anti-inflammatory potential, indicating possible applications in inflammatory diseases .
Analgesic and Antipyretic Activities
Related compounds like imidazo[1,2-a]pyridine derived NSAIDs have analgesic (pain-relieving) and antipyretic (fever-reducing) activities .
Safety and Hazards
properties
IUPAC Name |
3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c1-4-6-2-5(8(11)12)3-9-7(6)13-10-4/h2-3H,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLIRONWJOAZNMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C=C(C=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid | |
CAS RN |
929972-88-3 |
Source
|
Record name | 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.